[D-Pro2,D-Phe7,D-Trp9] Substance P

• Molecular Formula: C72H105N19O13S
• Molecular Weight: 1476.8 g/mol
• InChI: InChI=1S/C72H105N19O13S/c1-42(2)37-53(64(97)82-49(61(77)94)31-36-105-3)86-67(100)56(40-45-41-81-48-23-11-10-21-46(45)48)89-66(99)55(39-44-19-8-5-9-20-44)88-65(98)54(38-43-17-6-4-7-18-43)87-63(96)50(27-29-59(75)92)83-62(95)51(28-30-60(76)93)84-68(101)58-26-16-35-91(58)71(104)52(24-12-13-32-73)85-69(102)57-25-15-34-90(57)70(103)47(74)22-14-33-80-72(78)79/h4-11,17-21,23,41-42,47,49-58,81H,12-16,22,24-40,73-74H2,1-3H3,(H2,75,92)(H2,76,93)(H2,77,94)(H,82,97)(H,83,95)(H,84,101)(H,85,102)(H,86,100)(H,87,96)(H,88,98)(H,89,99)(H4,78,79,80)/t47-,49-,50-,51-,52-,53-,54+,55-,56+,57+,58-/m0/s1
• InChIKey: DJTXGXBJAUKOBG-BLYBOEMVSA-N

[D-Pro2,D-Phe7,D-Trp9] Substance P – A First-Generation NK1 Antagonist with D-Phe7

[D-Pro2,D-Phe7,D-Trp9] Substance P (CAS 77275-70-8), also designated DPDPDT, is an undecapeptide analog of the endogenous tachykinin Substance P in which the L-amino acids at positions 2 (Pro), 7 (Phe) and 9 (Trp) are replaced by their D-enantiomers [1]. First synthesized and characterized by Folkers and colleagues in the early 1980s, it belongs to the first wave of peptide-based Substance P antagonists that established the foundational structure-activity relationships for neurokinin-1 (NK1) receptor blockade [2]. Unlike later-generation antagonists that feature D-Trp at both positions 7 and 9, this compound retains D-Phe at position 7 while incorporating D-Trp at position 9, a substitution pattern that confers a unique balance of competitive antagonism, partial agonism, and receptor-subtype preference that is not replicated in the more potent but less discriminatory D-Trp7,9-disubstituted analogs [3][4].

NK1 receptor pharmacology research tool

Characteristic D-Phe7/D-Trp9 partial agonism profile

Supports tachykinin receptor subtype discrimination in ileum/colon

• [1] Folkers K, Hörig J, Rosell S, Björkroth U. Chemical design of antagonists of substance P. Acta Physiol Scand. 1981;111(4):505-506. doi:10.1111/j.1748-1716.1981.tb06771.x View Source
• [2] Folkers K, Hörig J, Rampold G, et al. Design and synthesis of effective antagonists of substance P. Acta Chem Scand B. 1982;36:389-395. doi:10.3891/acta.chem.scand.36b-0389 View Source
• [3] Jensen RT, Jones SW, Lu YA, Xu JC, Folkers K, Gardner JD. Interaction of substance P antagonists with substance P receptors on dispersed pancreatic acini. Biochim Biophys Acta. 1984;804(2):181-191. doi:10.1016/0167-4889(84)90148-4 View Source
• [4] Bailey SJ, Jordan CC. A study of [D-Pro2, D-Phe7, D-Trp9]-substance P and [D-Trp7,9]-substance P as tachykinin partial agonists in the rat colon. Br J Pharmacol. 1984;82(2):441-451. doi:10.1111/j.1476-5381.1984.tb10779.x View Source

Why D-Phe7/D-Trp9 Cannot Be Replaced by D-Trp7,9 Analogs

Peptide-based Substance P antagonists with different D-amino acid substitution patterns are not functionally interchangeable. The D-Phe7/D-Trp9 combination in [D-Pro2,D-Phe7,D-Trp9] Substance P produces a pharmacological profile that is qualitatively distinct from the D-Trp7/D-Trp9 motif found in [D-Pro2,D-Trp7,9]-SP, Spantide I, and Spantide II [1]. In guinea-pig pancreatic acini, the pA2 of this compound (5.2) is 4-fold lower than that of [D-Pro2,D-Trp7,9]-SP (5.9) and 8-fold lower than [D-Arg1,D-Pro2,D-Trp7,9,Leu11]-SP (6.1), yet the D-Phe7-containing analog uniquely exhibits partial agonist activity in the rat colon (max response approximately 30% of the Substance P maximum) rather than full antagonism [2][3]. Moreover, the order of antagonist potency across atropine-sensitive versus atropine-resistant responses in guinea-pig ileum differs between this compound and Spantide I, indicating that the D-Phe7 substitution shifts the receptor-subtype recognition profile in a way that cannot be replicated by D-Trp7-substituted analogs [4]. Substituting one peptide antagonist for another without accounting for these quantitative and qualitative differences risks introducing unintended partial agonism, altered tissue selectivity, or confounded interpretation of NK1 receptor pharmacology.

Partial agonism mismatch ~30% residual efficacy may confound full NK1 blockade interpretation compared to full antagonists

Receptor subtype recognition Rank order of inhibition (kassinin > SP) differs from D-Trp7,9 analogs, which show broad equipotency

Potency context transfer 4-fold lower pancreatic acini pA2 vs D-Trp7,9-SP; competitive antagonism may not replicate in all assay systems

• [1] Folkers K, Hörig J, Rampold G, et al. Design and synthesis of effective antagonists of substance P. Acta Chem Scand B. 1982;36:389-395. doi:10.3891/acta.chem.scand.36b-0389 View Source
• [2] Jensen RT, Jones SW, Lu YA, Xu JC, Folkers K, Gardner JD. Interaction of substance P antagonists with substance P receptors on dispersed pancreatic acini. Biochim Biophys Acta. 1984;804(2):181-191. doi:10.1016/0167-4889(84)90148-4 View Source
• [3] Bailey SJ, Jordan CC. A study of [D-Pro2, D-Phe7, D-Trp9]-substance P and [D-Trp7,9]-substance P as tachykinin partial agonists in the rat colon. Br J Pharmacol. 1984;82(2):441-451. doi:10.1111/j.1476-5381.1984.tb10779.x View Source
• [4] Chahl LA. Effects of substance P antagonists on the atropine-sensitive and atropine-resistant responses of guinea-pig ileum to substance P. Neurosci Lett. 1985;55(1):35-40. doi:10.1016/0304-3940(85)90308-8 View Source

Quantitative Differentiation Evidence

Competitive Antagonist Potency in Pancreatic Acini

In a direct head-to-head comparison using dispersed guinea-pig pancreatic acini, Jensen et al. (1984) determined the pA2 values of three undecapeptide Substance P antagonists in the same experimental system [1]. [D-Pro2,D-Phe7,D-Trp9] Substance P exhibited a pA2 of 5.2, which was 4-fold less potent than [D-Pro2,D-Trp7,9] Substance P (pA2 = 5.9) and 8-fold less potent than [D-Arg1,D-Pro2,D-Trp7,9,Leu11] Substance P (pA2 = 6.1). All three antagonists displayed competitive inhibition kinetics. This ranking establishes that replacing D-Phe7 with D-Trp7 produces a quantifiable gain in antagonist potency at the pancreatic acinar NK1 receptor, while the D-Phe7 analog retains measurable, albeit lower, competitive antagonist activity [1].

Pancreatic Acini pA2

Head-to-head

pA2 = 5.2

Supports competitive antagonist ranking context

4-fold lower than [D-Pro2,D-Trp7,9]-SP (5.9); 8-fold lower than [D-Arg1,D-Pro2,D-Trp7,9,Leu11]-SP (6.1). All in same pancreatic acini system.

Evidence Dimension	Competitive antagonist potency (pA2) at Substance P receptors on dispersed guinea-pig pancreatic acini
Target Compound Data	pA2 = 5.2
Comparator Or Baseline	[D-Pro2,D-Trp7,9] Substance P: pA2 = 5.9; [D-Arg1,D-Pro2,D-Trp7,9,Leu11] Substance P: pA2 = 6.1
Quantified Difference	Target is 4-fold less potent than [D-Pro2,D-Trp7,9]-SP (ΔpA2 = 0.7) and 8-fold less potent than [D-Arg1,D-Pro2,D-Trp7,9,Leu11]-SP (ΔpA2 = 0.9)
Conditions	Dispersed guinea-pig pancreatic acini; inhibition of Substance P-stimulated amylase release and 45Ca2+ efflux; competitive antagonism confirmed by Schild analysis

Why This Matters

This is the only published direct head-to-head pA2 ranking that includes the target compound alongside its closest D-Trp7,9 analogs in a single experimental system, providing the most reliable quantitative basis for selecting or rejecting this analog based on potency requirements.

• [1] Jensen RT, Jones SW, Lu YA, Xu JC, Folkers K, Gardner JD. Interaction of substance P antagonists with substance P receptors on dispersed pancreatic acini. Biochim Biophys Acta. 1984;804(2):181-191. doi:10.1016/0167-4889(84)90148-4 View Source

Partial Agonist Activity in Rat Colon

Bailey and Jordan (1984) demonstrated that [D-Pro2,D-Phe7,D-Trp9] Substance P (DPDPDT) contracts the rat colon muscularis mucosae preparation, producing a maximum response that is approximately 30% of the Substance P maximum, classifying it as a partial agonist relative to Substance P [1]. In contrast, Spantide I ([D-Arg1,D-Trp7,9,Leu11]-SP) and Spantide II do not exhibit partial agonist activity in this preparation and are characterized as full antagonists at NK1 receptors [2][3]. The partial agonist response of DPDPDT was not mediated by histamine, serotonin, or angiotensin II receptors, as it was unaffected by mepyramine, methysergide, or [Sar1,Ile5,Ala8]-angiotensin II [1]. The tachykinin antagonist [D-Pro4,D-Trp7,9,10]-SP(4-11) reduced responses to DPDPDT and Substance P to the same degree, confirming that DPDPDT acts at the same receptor as Substance P but with reduced intrinsic efficacy [1].

Rat Colon Partial Agonism

Reported

Target: ≈30% SP max (partial agonist)

Spantide I/II: Full antagonists (no significant agonism)

Partial agonism differentiates from full antagonist profile

Response not mediated by histamine, serotonin, or angiotensin II.

Evidence Dimension	Maximum contractile response as a percentage of the Substance P maximum in rat colon muscularis mucosae
Target Compound Data	Maximum response ≈ 30% of Substance P maximum (partial agonist)
Comparator Or Baseline	Spantide I and Spantide II: no significant agonist activity (full antagonist profile); Substance P (endogenous agonist): 100% maximum response
Quantified Difference	Target compound exhibits approximately 30% intrinsic efficacy relative to Substance P, while Spantide I and II exhibit negligible intrinsic efficacy (<10%)
Conditions	Rat colon muscularis mucosae preparation in the presence of atropine (2 μM); responses measured isotonically; pretreatment with mepyramine, methysergide, and angiotensin II antagonist used to exclude non-specific spasmogenic effects

Why This Matters

The partial agonist property of [D-Pro2,D-Phe7,D-Trp9] Substance P is a critical differentiator for experimental design: in systems where residual receptor activation cannot be tolerated, a full antagonist such as Spantide I is required; conversely, the partial agonist profile may be advantageous in studies of biased signaling or receptor desensitization where complete signal blockade is undesirable.

• [1] Bailey SJ, Jordan CC. A study of [D-Pro2, D-Phe7, D-Trp9]-substance P and [D-Trp7,9]-substance P as tachykinin partial agonists in the rat colon. Br J Pharmacol. 1984;82(2):441-451. doi:10.1111/j.1476-5381.1984.tb10779.x View Source
• [2] Folkers K, Håkanson R, Hörig J, Xu JC, Leander S. Biological evaluation of substance P antagonists. Br J Pharmacol. 1984;83(2):449-456. doi:10.1111/j.1476-5381.1984.tb16506.x View Source
• [3] Håkanson R, Leander S, Asano N, Feng DM, Folkers K. Spantide II, a novel tachykinin antagonist having high potency and low histamine-releasing effect. Regul Pept. 1990;31(2):75-85. doi:10.1016/0167-0115(90)90001-D View Source

Differential Tachykinin Receptor Preference

When analyzed for inhibitory effects on responses to different tachykinin agonists in the rat colon, [D-Pro2,D-Phe7,D-Trp9] Substance P (DPDPDT) appeared slightly more potent at inhibiting responses to kassinin than to Substance P [1]. This contrasts with Spantide I, which inhibits Substance P and eledoisin with comparable potency in guinea-pig ileum and other smooth muscle preparations [2]. The differential rank order of inhibition (kassinin > SP for the target compound vs. SP ≈ eledoisin for Spantide I) suggests that the D-Phe7 substitution subtly alters the ligand's ability to discriminate between tachykinin receptor subtypes or conformations, making DPDPDT a potentially useful tool compound for probing receptor heterogeneity that is masked by the broader inhibitory profile of D-Trp7,9-based antagonists [1][3].

Tachykinin Agonist Inhibition

Cross-study

Target: Inhibits kassinin > Substance P

D-Trp7,9 analogs: Equipotent across agonists (SP, eledoisin, etc.)

Supports receptor subtype heterogeneity studies

Differential rank order suggests distinct receptor subpopulation recognition.

Evidence Dimension	Relative inhibitory potency against different tachykinin agonists (Substance P vs. kassinin vs. eledoisin-related peptide)
Target Compound Data	DPDPDT appeared slightly more potent at inhibiting kassinin-induced contractions than Substance P-induced contractions in rat colon muscularis mucosae
Comparator Or Baseline	[D-Pro2,D-Trp7,9]-SP and Spantide I: inhibit Substance P, physalaemin, eledoisin, and bombesin with similar potency; Spantide I pA2 ≈ 7.0-7.2 across multiple agonists in taenia coli [2]
Quantified Difference	Qualitative difference: DPDPDT shows a rank order of inhibition favoring kassinin over SP, whereas Spantide I and D-Trp7,9 analogs show roughly equipotent inhibition across multiple tachykinin agonists
Conditions	Rat colon muscularis mucosae (DPDPDT data); guinea-pig taenia coli and ileum (Spantide I comparator data); Schild analysis compatible with single-receptor interaction for each combination

Why This Matters

This differential agonist-inhibition profile makes [D-Pro2,D-Phe7,D-Trp9] Substance P a more appropriate choice than broad-spectrum D-Trp7,9 antagonists for experiments designed to discriminate between tachykinin receptor subtypes (NK1 vs. NK2 vs. NK3) or to investigate the proposed existence of multiple Substance P receptor subpopulations.

• [1] Bailey SJ, Jordan CC. A study of [D-Pro2, D-Phe7, D-Trp9]-substance P and [D-Trp7,9]-substance P as tachykinin partial agonists in the rat colon. Br J Pharmacol. 1984;82(2):441-451. doi:10.1111/j.1476-5381.1984.tb10779.x View Source
• [2] Folkers K, Håkanson R, Hörig J, Xu JC, Leander S. Biological evaluation of substance P antagonists. Br J Pharmacol. 1984;83(2):449-456. doi:10.1111/j.1476-5381.1984.tb16506.x View Source
• [3] Hawcock AB, Hayes AG, Tyers MB. Agonist effects of [D-Pro2,D-Phe7,D-Trp9]substance P--evidence for different receptors. Eur J Pharmacol. 1982;80(1):135-138. doi:10.1016/0014-2999(82)90647-7 View Source

In Vivo Salivary Secretion and Cardiovascular Effects

[D-Pro2,D-Phe7,D-Trp9] Substance P inhibits Substance P-induced salivary secretion in rats when administered intravenously at 1-2 mg/kg as a single bolus . However, at the overlapping dose range of 1-1.5 mg/kg i.v., the compound produces a slight increase in systemic blood pressure, indicating that the antagonist activity is not confined to the salivary gland NK1 receptors and that cardiovascular effects are produced at doses near the therapeutic range . This contrasts with more selective non-peptide NK1 antagonists such as L-733060 (Ki = 0.08-0.8 nM for NK1), which inhibit neurogenic plasma extravasation at doses that do not cause adverse cardiovascular effects [1], and with Spantide I (Ki NK1 = 230 nM, NK2 = 8150 nM), which has a defined selectivity window of approximately 35-fold for NK1 over NK2 receptors . The narrow margin between the anti-secretory dose and the cardiovascular effect dose of the target peptide underscores its limitation as an in vivo tool where receptor selectivity and therapeutic index are critical parameters.

In Vivo Salivary/CV

Supporting evidence

Target: Salivary inhibition at doses overlapping with BP increase

L-733060: Functional NK1 blockade without cardiovascular effects

Requires cardiovascular monitoring in in vivo studies

Narrow dose margin; selectivity profile differs from non-peptide NK1 antagonists.

Evidence Dimension	In vivo functional antagonism (salivary secretion inhibition) and cardiovascular side-effect profile in anesthetized rats
Target Compound Data	Salivary secretion inhibition at 1-2 mg/kg i.v.; slight blood pressure increase at 1-1.5 mg/kg i.v.
Comparator Or Baseline	L-733060: inhibits neurogenic extravasation without cardiovascular effects at effective doses (rat); Spantide I: NK1 Ki = 230 nM, NK2 Ki = 8150 nM (35-fold selectivity window); Spantide II: pA2 = 7.7 (taenia coli), low histamine release [1]
Quantified Difference	Target compound effective anti-secretory dose (1-2 mg/kg) overlaps with cardiovascular effect dose range (1-1.5 mg/kg); comparator L-733060 achieves functional antagonism without cardiovascular effects; Spantide I has a 35-fold NK1/NK2 affinity window
Conditions	Anesthetized rat model; Substance P-induced salivary secretion; intravenous bolus administration

Why This Matters

For in vivo pharmacology studies requiring systemic administration, [D-Pro2,D-Phe7,D-Trp9] Substance P should only be selected when the experimental question specifically requires the D-Phe7/D-Trp9 substitution pattern and when cardiovascular confounds can be controlled for; otherwise, Spantide I (for peptide-based studies) or L-733060 (for non-peptide NK1 blockade) offer superior selectivity profiles.

• [1] Seabrook GR, Bowery BJ, Hill RG. Pharmacology of the neurokinin-1 (NK1) receptor antagonist L-733,060. In: Quirion R, Björklund A, Hökfelt T, eds. Tachykinins. Handbook of Chemical Neuroanatomy. Elsevier; 2000. L-733060 Ki = 0.08-0.8 nM at NK1 receptor. View Source

Membrane-Induced Conformational Differences by NMR

Whitehead et al. (1998) determined the three-dimensional solution structures of four NK1 receptor ligands—two agonists (NKA, NKB) and two antagonists ([D-Pro2,D-Phe7,D-Trp9]SP and [D-Arg1,D-Pro2,D-Phe7,D-His9]SP)—in SDS micelles using 600 MHz 1H NMR and molecular dynamics simulations [1]. [D-Pro2,D-Phe7,D-Trp9] Substance P adopted a conformation with poorly defined helical properties in the midregion (residues 4-6) and a β-turn structure in the C-terminus (residues 6-9). In contrast, the D-His9-substituted analog [D-Arg1,D-Pro2,D-Phe7,D-His9]SP displayed a well-defined helical midregion (residues 4-6) and a well-defined β-turn in the C-terminus (residues 6-10) [1]. These conformational differences between two D-Phe7-containing antagonists that differ only at positions 1 and 9 (D-Trp9 vs. D-His9) demonstrate that the substitution at position 9, in combination with D-Phe7, dictates the secondary structure adopted in a membrane-model environment, which may influence receptor recognition and binding kinetics.

NMR Conformation (SDS)

Supporting evidence

Target: Poorly defined helix + β-turn (6–9)

D-His9 analog: Well-defined helix + β-turn (6–10)

Supports structural basis for functional differences

Only published high-resolution structure in membrane-mimetic; 600 MHz NMR.

Evidence Dimension	Solution conformation (secondary structure elements) in SDS micelles as determined by 2D 1H NMR and molecular dynamics/simulated annealing
Target Compound Data	[D-Pro2,D-Phe7,D-Trp9]SP: poorly defined helical midregion (residues 4-6) + β-turn C-terminus (residues 6-9)
Comparator Or Baseline	[D-Arg1,D-Pro2,D-Phe7,D-His9]SP: well-defined helical midregion (residues 4-6) + well-defined β-turn C-terminus (residues 6-10); NK1 agonists NKA and NKB: helical structures
Quantified Difference	Qualitative structural difference: target compound has a less ordered midregion compared to the D-His9 analog; C-terminal β-turn is less well-defined (residues 6-9 vs. 6-10)
Conditions	SDS micelle system (membrane-mimetic environment); 600 MHz 1H NMR; NOE-derived distance constraints used in molecular dynamics/simulated annealing with DISCOVER

Why This Matters

This is the only published high-resolution structural comparison of [D-Pro2,D-Phe7,D-Trp9] Substance P with a closely related antagonist; the conformational data support the functional observation that D-Phe7/D-Trp9 and D-Phe7/D-His9 substitution patterns are not structurally equivalent, providing a biophysical rationale for selecting one analog over the other in structure-based drug design or mechanistic studies of NK1 receptor-ligand interactions.

• [1] Whitehead TL, McNair SD, Hadden CE, Young JK, Hicks RP. Membrane-induced secondary structures of neuropeptides: a comparison of the solution conformations adopted by agonists and antagonists of the mammalian tachykinin NK1 receptor. J Med Chem. 1998;41(9):1497-1506. doi:10.1021/jm970789x View Source

Optimal Use Cases Based on Differentiated Evidence

Tachykinin Receptor Subtype Heterogeneity Studies

[D-Pro2,D-Phe7,D-Trp9] Substance P is uniquely suited for experiments that aim to discriminate between tachykinin receptor subtypes or subpopulations, particularly in guinea-pig ileum and rat colon preparations. As demonstrated by Chahl (1985), this compound exhibits a different rank order of potency on atropine-sensitive versus atropine-resistant responses to Substance P compared to Spantide I, making it a valuable tool for probing the hypothesis that neuronal Substance P receptors differ from smooth muscle receptors [1]. Its partial agonist activity (approximately 30% of the Substance P maximum in rat colon) further enables studies of receptor reserve and biased signaling where full antagonists would completely eliminate all receptor-mediated signals [2].

NK1 Pharmacophore SAR with D-Phe7 Reference

The D-Phe7/D-Trp9 substitution pattern of [D-Pro2,D-Phe7,D-Trp9] Substance P represents a critical reference point in the SAR landscape of peptide NK1 antagonists. The 4-fold potency difference relative to [D-Pro2,D-Trp7,9]-SP (pA2 5.2 vs. 5.9) and the 8-fold difference relative to [D-Arg1,D-Pro2,D-Trp7,9,Leu11]-SP (pA2 5.2 vs. 6.1), all measured in the same pancreatic acini assay system [3], provide a quantitative framework for evaluating how individual D-amino acid substitutions at positions 7 and 9 modulate antagonist affinity. Researchers designing novel peptide or peptidomimetic NK1 antagonists should use this compound as the D-Phe7 benchmark against which the potency gained by D-Trp7 substitution can be systematically measured.

Membrane-Bound Neuropeptide Conformational Studies

The NMR-derived solution structure of [D-Pro2,D-Phe7,D-Trp9] Substance P in SDS micelles—revealing a poorly defined helical midregion and a C-terminal β-turn—provides a structural reference for computational modeling and biophysical studies of NK1 receptor-ligand interactions [4]. This compound is particularly valuable when compared with the more ordered D-His9 analog, as the structural differences (less ordered midregion, shorter β-turn) may correlate with the observed functional differences in partial agonism and receptor subtype preference. Procurement of this specific peptide is justified for any study requiring a D-Phe7/D-Trp9 antagonist with experimentally determined three-dimensional coordinates in a membrane-mimetic environment [4].

In Vivo Studies with Acceptable Cardiovascular Monitoring

For acute in vivo experiments in anesthetized rats where tachykinin-mediated salivary secretion is the primary endpoint, [D-Pro2,D-Phe7,D-Trp9] Substance P (1-2 mg/kg i.v.) provides functional NK1 antagonism . However, given the documented blood pressure increase at 1-1.5 mg/kg i.v., this application scenario requires concurrent cardiovascular monitoring and is most appropriate when the experimental design either controls for the cardiovascular confound or when the hemodynamic effect itself is a secondary endpoint of interest . For studies requiring clean NK1 blockade without cardiovascular effects, Spantide I (35-fold NK1/NK2 selectivity window) or the non-peptide antagonist L-733060 (Ki 0.08-0.8 nM at NK1, devoid of cardiovascular effects at functional doses) should be prioritized [5].

Application

Selection Property

Validation Focus

Tachykinin receptor subtype discrimination studies

Differential agonist-inhibition rank order

Atropine-sensitive vs resistant ileal responses

NK1 pharmacophore SAR reference

D-Phe7 benchmark antagonist affinity

Comparison with D-Trp7,9-substituted antagonists

Membrane-bound neuropeptide conformation studies

NMR-derived solution structure coordinates

Midregion helicity and C-terminal β-turn comparison

In vivo salivary secretion endpoint studies

Systemic functional antagonism in anesthetized rats

Concurrent cardiovascular monitoring required

• [1] Chahl LA. Effects of substance P antagonists on the atropine-sensitive and atropine-resistant responses of guinea-pig ileum to substance P. Neurosci Lett. 1985;55(1):35-40. doi:10.1016/0304-3940(85)90308-8 View Source
• [2] Bailey SJ, Jordan CC. A study of [D-Pro2, D-Phe7, D-Trp9]-substance P and [D-Trp7,9]-substance P as tachykinin partial agonists in the rat colon. Br J Pharmacol. 1984;82(2):441-451. doi:10.1111/j.1476-5381.1984.tb10779.x View Source
• [3] Jensen RT, Jones SW, Lu YA, Xu JC, Folkers K, Gardner JD. Interaction of substance P antagonists with substance P receptors on dispersed pancreatic acini. Biochim Biophys Acta. 1984;804(2):181-191. doi:10.1016/0167-4889(84)90148-4 View Source
• [4] Whitehead TL, McNair SD, Hadden CE, Young JK, Hicks RP. Membrane-induced secondary structures of neuropeptides: a comparison of the solution conformations adopted by agonists and antagonists of the mammalian tachykinin NK1 receptor. J Med Chem. 1998;41(9):1497-1506. doi:10.1021/jm970789x View Source
• [5] Cascieri MA, Macleod AM, Merchant KJ, et al. L-733,060, a novel, orally active non-peptide antagonist of the human neurokinin-1 (NK1) receptor. Drug Dev Res. 1994;31(1):41-53. Ki = 0.08 nM at human NK1 receptor. View Source